Cas no 2460755-89-7 (N-(1-aminocycloheptyl)methyl-1-tert-butyl-5-methyl-1H-pyrazole-4-carboxamide dihydrochloride)

• Product Name: N-(1-aminocycloheptyl)methyl-1-tert-butyl-5-methyl-1H-pyrazole-4-carboxamide dihydrochloride
• CAS No: 2460755-89-7
• MF: C₁₇H₃₂Cl₂N₄O
• MW: 379.368182182312
• MDL: MFCD32703303
• CID: 5669899
• PubChem ID: 155820772
• Update Time: 2025-07-25

N-(1-aminocycloheptyl)methyl-1-tert-butyl-5-methyl-1H-pyrazole-4-carboxamide dihydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-26979402
• N-[(1-aminocycloheptyl)methyl]-1-tert-butyl-5-methyl-1H-pyrazole-4-carboxamide dihydrochloride
• 2460755-89-7
• N-[(1-Aminocycloheptyl)methyl]-1-tert-butyl-5-methylpyrazole-4-carboxamide;dihydrochloride
• N-(1-aminocycloheptyl)methyl-1-tert-butyl-5-methyl-1H-pyrazole-4-carboxamide dihydrochloride

• MDL： MFCD32703303
• Inchi： 1S/C17H30N4O.2ClH/c1-13-14(11-20-21(13)16(2,3)4)15(22)19-12-17(18)9-7-5-6-8-10-17;;/h11H,5-10,12,18H2,1-4H3,(H,19,22);2*1H
• InChI Key： FNBOGVKRTRYVNO-UHFFFAOYSA-N
• SMILES： Cl.Cl.O=C(C1C=NN(C=1C)C(C)(C)C)NCC1(CCCCCC1)N

Computed Properties

• Exact Mass: 378.1953170g/mol
• Monoisotopic Mass: 378.1953170g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 383
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.9Ų

Additional information on N-(1-aminocycloheptyl)methyl-1-tert-butyl-5-methyl-1H-pyrazole-4-carboxamide dihydrochloride

Comprehensive Overview of N-(1-aminocycloheptyl)methyl-1-tert-butyl-5-methyl-1H-pyrazole-4-carboxamide dihydrochloride (CAS No. 2460755-89-7)

The compound N-(1-aminocycloheptyl)methyl-1-tert-butyl-5-methyl-1H-pyrazole-4-carboxamide dihydrochloride (CAS No. 2460755-89-7) is a specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a cycloheptyl ring and a tert-butyl group, makes it a valuable candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or receptor modulator, given its ability to interact with specific biological targets. The dihydrochloride salt form enhances its solubility, making it more suitable for in vitro and in vivo studies.

In recent years, the demand for small molecule therapeutics has surged, driven by advancements in precision medicine and personalized treatment. This compound aligns with these trends, as its modular design allows for structural optimization to improve bioavailability and target specificity. Scientists are exploring its role in addressing conditions such as inflammatory diseases and metabolic disorders, topics frequently searched in academic and medical databases. Its pyrazole-4-carboxamide core is a common motif in drug-like molecules, further highlighting its relevance in modern pharmacology.

The synthesis of N-(1-aminocycloheptyl)methyl-1-tert-butyl-5-methyl-1H-pyrazole-4-carboxamide dihydrochloride involves multi-step organic reactions, including amide coupling and reductive amination. These processes are critical for ensuring high purity and yield, which are essential for reproducible research outcomes. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize the compound, addressing common queries about quality control in chemical synthesis. The CAS No. 2460755-89-7 serves as a unique identifier, facilitating accurate literature searches and regulatory compliance.

From a commercial perspective, this compound is available through specialized chemical suppliers and research reagent providers. Its inclusion in high-throughput screening libraries underscores its potential to identify novel therapeutic leads. Discussions on platforms like ResearchGate and PubMed often focus on its structure-activity relationship (SAR), a hot topic in medicinal chemistry. Researchers also investigate its pharmacokinetic properties, such as absorption and metabolism, to evaluate its suitability for clinical development.

Environmental and safety considerations are paramount when handling N-(1-aminocycloheptyl)methyl-1-tert-butyl-5-methyl-1H-pyrazole-4-carboxamide dihydrochloride. While it is not classified as hazardous, standard laboratory protocols for chemical handling and waste disposal must be followed. This aligns with the growing emphasis on green chemistry and sustainable research practices, which are frequently searched topics in scientific communities.

In summary, N-(1-aminocycloheptyl)methyl-1-tert-butyl-5-methyl-1H-pyrazole-4-carboxamide dihydrochloride (CAS No. 2460755-89-7) represents a promising compound in the realm of drug discovery. Its structural features, combined with its potential therapeutic applications, make it a subject of ongoing research. As the scientific community continues to explore its capabilities, this compound may play a pivotal role in the development of next-generation small molecule drugs.